![molecular formula C20H26N2OS B2688779 N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)-3,3-dimethylbutanamide CAS No. 898459-00-2](/img/structure/B2688779.png)
N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)-3,3-dimethylbutanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)-3,3-dimethylbutanamide, also known as INDY, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound has been found to have various biochemical and physiological effects, making it a promising candidate for further study.
Scientific Research Applications
Synthesis and Chemical Properties
Indole derivatives, including compounds structurally related to N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)-3,3-dimethylbutanamide, are crucial in synthesizing biologically active compounds. For instance, Avdeenko et al. (2020) explored the synthesis of new derivatives of 2,3-dimethylindole by reacting N-(4-oxocyclohexa-2,5-dien-1-ylidene)arylsulfon(aroyl)amides with 2,3-dimethylindole, highlighting the chemical versatility and potential for creating compounds with significant biological activities (Avdeenko, Konovalova, & Yakymenko, 2020).
Biological Activity
Research has shown that indole derivatives exhibit promising biological activities. Saundane et al. (2012) synthesized thiazolidinone and azetidinone encompassing indolylthienopyrimidines, evaluating their antioxidant and antimicrobial activities. These compounds demonstrated significant potential, indicating the broader applicability of indole and thiophene derivatives in medicinal chemistry (Saundane, Yarlakatti, Walmik, & KATKARf, 2012).
Advanced Materials and Applications
Compounds with indole and thiophene moieties are also explored for their applications in advanced materials. Wu et al. (2009) investigated the photoelectric conversion efficiency in dye-sensitized solar cells using carboxylated cyanine dyes related in structure to indole and thiophene compounds. This study demonstrates the potential of such compounds in improving the efficiency of renewable energy technologies (Wu, Meng, Li, Teng, & Hua, 2009).
Antimicrobial and Antihypertensive Activities
Kreighbaum et al. (1980) explored the antihypertensive properties of indole derivatives, indicating the potential therapeutic applications of these compounds in managing hypertension. This study underscores the pharmacological importance of indole derivatives in designing new therapeutic agents (Kreighbaum, Matier, Dennis, Minielli, Deitchman, Perhach, & Comer, 1980).
properties
IUPAC Name |
N-[2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethyl]-3,3-dimethylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2OS/c1-20(2,3)13-19(23)21-14-17(18-9-6-12-24-18)22-11-10-15-7-4-5-8-16(15)22/h4-9,12,17H,10-11,13-14H2,1-3H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AASZPJPTXNEOAI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CC(=O)NCC(C1=CC=CS1)N2CCC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)-3,3-dimethylbutanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.